Cas no 461451-63-8 (5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)
461451-63-8 structure
Product Name:5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
CAS No:461451-63-8
MF:C13H15BFNO2
MW:247.073107004166
MDL:MFCD09260444
CID:324756
PubChem ID:22180790
Update Time:2025-04-19
5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
- 2-CYANO-4-FLUOROBENZENEBORONIC ACID PINACOL ESTER
- 2-Cyano-4-fluorophenylboronic acid pinacol ester
- Benzonitrile, 5- fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
- IMEIHRCZDURBEC-UHFFFAOYSA-N
- SBB100209
- PC7020
- AB49977
- FCH2717672
- SY059455
- AX82362
- 461451-63-8
- 5-fluoro-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzonitrile
- AKOS016005499
- Z1848896014
- (2-CYANO-4-FLUOROPHENYL)BORONIC ACID PINACOL ESTER
- 2-CYANO-4-FLUOROPHENYLBORONICACIDPINACOLESTER
- FT-0698433
- EN300-179765
- MFCD09260444
- CS-0089463
- A826994
- DTXSID00623314
- SCHEMBL2650777
- AS-72356
- 5-Fluoro-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzonitrile
- 2-Cyano-4-fluorobenzeneboronic acid, pinacol ester
- 5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile, 2-(2-Cyano-4-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
-
- MDL： MFCD09260444
- Inchi： 1S/C13H15BFNO2/c1-12(2)13(3,4)18-14(17-12)11-6-5-10(15)7-9(11)8-16/h5-7H,1-4H3
- InChI Key： IMEIHRCZDURBEC-UHFFFAOYSA-N
- SMILES： FC1C=CC(B2OC(C)(C)C(C)(C)O2)=C(C#N)C=1
Computed Properties
- Exact Mass: 247.11800
- Monoisotopic Mass: 247.118
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.2
Experimental Properties
- PSA: 42.25000
- LogP: 1.99658
5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019064441-10g |
2-Cyano-4-fluorophenylboronic acid pinacol ester |
461451-63-8 | 97% | 10g |
$202.03 | 2023-09-01 | |
| Alichem | A019064441-25g |
2-Cyano-4-fluorophenylboronic acid pinacol ester |
461451-63-8 | 97% | 25g |
$403.43 | 2023-09-01 | |
| Fluorochem | 228701-250mg |
5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
461451-63-8 | 95% | 250mg |
￡17.00 | 2022-02-28 | |
| Fluorochem | 228701-1g |
5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
461451-63-8 | 95% | 1g |
￡32.00 | 2022-02-28 | |
| Fluorochem | 228701-5g |
5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
461451-63-8 | 95% | 5g |
￡120.00 | 2022-02-28 | |
| Chemenu | CM134451-5g |
2-Cyano-4-fluorophenylboronic Acid Pinacol Ester |
461451-63-8 | 95+% | 5g |
$147 | 2021-08-05 | |
| Chemenu | CM134451-5g |
2-Cyano-4-fluorophenylboronic Acid Pinacol Ester |
461451-63-8 | 95%+ | 5g |
$163 | 2023-01-09 | |
| abcr | AB232034-1 g |
2-Cyano-4-fluorobenzeneboronic acid pinacol ester |
461451-63-8 | 1g |
€93.00 | 2023-04-27 | ||
| abcr | AB232034-5 g |
2-Cyano-4-fluorobenzeneboronic acid pinacol ester |
461451-63-8 | 5g |
€246.00 | 2023-04-27 | ||
| abcr | AB232034-25 g |
2-Cyano-4-fluorobenzeneboronic acid pinacol ester |
461451-63-8 | 25g |
€858.00 | 2023-04-27 |
5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
461451-63-8 (5-fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile) Related Products
- 935685-88-4(3-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-benzonitrile)
- 815631-56-2(4-Fluoro-2-methylphenylboronic acid, pinacol ester)
- 214360-48-2(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)
- 863868-41-1(Benzonitrile,4-fluoro-2,5-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)
- 1035235-29-0(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)
- 863868-35-3(1,3-Benzenedicarbonitrile,4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)
- 624741-47-5(3-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)
- 1116093-68-5(5-Methyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)
- 765916-91-4(2-Fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)
- 463335-96-8(2-Cyano-5-fluorophenylboronic acid pinacol ester)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
